Blastomycin

• CAS No.: 522-70-3
• Product Name: Blastomycin
• Molecular Formula: C26H36N2O9
• Molecular Weight: 520.58
• IUPAC Name: [(2R,3S,6S,7R,8R)-8-butyl-3-[(3-formamido-2-hydroxybenzoyl)amino]-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] 3-methylbutanoate
• Standard InChI: InChI=1S/C26H36N2O9/c1-6-7-9-18-23(37-20(30)12-14(2)3)16(5)36-26(34)21(15(4)35-25(18)33)28-24(32)17-10-8-11-19(22(17)31)27-13-29/h8,10-11,13-16,18,21,23,31H,6-7,9,12H2,1-5H3,(H,27,29)(H,28,32)/t15-,16+,18-,21+,23+/m1/s1
• Standard InChIKey: PVEVXUMVNWSNIG-PDPGNHKXSA-N
• SMILES: CCCCC1C(C(OC(=O)C(C(OC1=O)C)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)OC(=O)CC(C)C
• Appearance: Solid powder
• Description: Blastomycin, also known as Antimycin A3, is an antigen for intradermal testing prepared from sterile filtrates of cultures of the filamentous form of Blastomyces dermatitidis. It acts as a fungicide, bactericide, and wood preservative.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Blastomycin; NSC 58239; NSC-58239; NSC58239; Antimycin A3.
• Reference: 1: Chaparas SD, Fuller VJ, Seligmann EB. Laboratory procedures for potency testing of blastomycin, histoplasmin, and coccidioidin. Proc Soc Exp Biol Med. 1972 Jun;140(2):556-9. PubMed PMID: 4556664.; 2: SASLAW S, CAMPBELL CC. A comparison between histoplasmin and blastomycin by the collodion agglutination technique. Public Health Rep. 1949 Mar 4;64(9):290-4. PubMed PMID: 18111632.; 3: SMITH JG Jr, HUMBERT WC, OLANSKY S. Follow-up of blastomycin sensitivity in an epidemic area. Public Health Rep. 1958 Jul;73(7):610-4. PubMed PMID: 13568012; PubMed Central PMCID: PMC1951696.; 4: FURCOLOW ML, SCHWARZ J, HEWELL BA, GRAYSTON JT. Incidence of tuberculin, histoplasmin, and blastomycin reactors among a group of school children. Am J Public Health Nations Health. 1953 Dec;43(12):1523-31. PubMed PMID: 13104715; PubMed Central PMCID: PMC1620580.; 5: Sarosi GA, King RA. Apparent diminution of the blastomycin skin test; follow-up of an epidemic of blastomycosis. Am Rev Respir Dis. 1977 Oct;116(4):785-8. PubMed PMID: 921056.; 6: Lancaster MV, Sprouse RF. Preparative isotachophoretic separation of skin test antigens from blastomycin purified derivative. Infect Immun. 1976 Mar;13(3):758-62. PubMed PMID: 1270132; PubMed Central PMCID: PMC420674.; 7: CORPER HJ, SHUBIN H. Tuberculin, histoplasmin, blastomycin and coccidioidin testing by a new intradermal method in 1400 patients. Tuberculol Thorac Dis. 1956 Nov;16(2):130-4. PubMed PMID: 13381031.; 8: DEL CAMPO A, GHEZZO F. [Research on skin reactions to mycotic antigens; histoplasmin, coccidioidin, paracoccidioidin, blastomycin, sporotrichin and aspergillin]. Arcisp S Anna Ferrara. 1956;9(5):853-61. Italian. PubMed PMID: 13382619.; 9: HOWELL A Jr. Studies of fungus antigens; quantitative studies of cross-reactions between histoplasmin and blastomycin in guinea pigs. Public Health Rep. 1947 May 2;62(18):631-51. PubMed PMID: 20340498.; 10: RONEY JG Jr, BARKLEY VE, COHEN AC, PAULSEN HW. Tuberculin, histoplasmin, and blastomycin skin testing in a state college. Pa Med J. 1961 May;64:626-31. PubMed PMID: 13743128.; 11: Marx MB, Jones MB, Kimberlin DS, Furcolow ML. Survey of histoplasmin and blastomycin test reactors among thoroughbred horses in central Kentucky. Am J Vet Res. 1972 Aug;33(8):1701-5. PubMed PMID: 5047123.; 12: HEWELL BA, SCHWARTZ J. Epidemiologic aspects of skin reactions to tuberculin, histoplasmin and blastomycin. Cinci J Med. 1952 Jul;33(7):284-6. PubMed PMID: 14936174.; 13: LUCASSE C, DUQUENOY JJ, OTTEN AE. [Intradermoreactions to histoplasmin in a Congolese population as compared with coccidioidin, blastomycin and tuberculin]. Ann Soc Belg Med Trop (1920). 1957 Oct 31;37(5):647-77. Dutch. PubMed PMID: 13509438.; 14: PAYNTER HS. Deep mucoses in Hawaii; histoplasmin, coccidioidin, haplosporangin and blastomycin sensitivity and a review of cases of mycoses. Hawaii Med J. 1954 Jan-Feb;13(3):189-94. PubMed PMID: 13128580.; 15: Islam N, Sobhan MA. Sensitivity to histoplasmin, coccidioidin, blastomycin, and tuberculin in East Pakistan. Am J Trop Med Hyg. 1971 Jul;20(4):621-4. PubMed PMID: 5568129.; 16: Kuate S, Marino MP, Reiser J. Analysis of partial recombinants in lentiviral vector preparations. Hum Gene Ther Methods. 2014 Apr;25(2):126-35. doi: 10.1089/hgtb.2013.015. Epub 2014 Feb 14. PubMed PMID: 24367910; PubMed Central PMCID: PMC3991964.; 17: Klein BS, Bradsher RW, Vergeront JM, Davis JP. Development of long-term specific cellular immunity after acute Blastomyces dermatitidis infection: assessments following a large point-source outbreak in Wisconsin. J Infect Dis. 1990 Jan;161(1):97-101. PubMed PMID: 2295863.; 18: Smith CD, Furcolow ML, Hulker PW. Distribution of Blastomyces dermatitidis in dogs with skin test and serologic results following airborne infection. Sabouraudia. 1975 Jul;13(2):192-9. PubMed PMID: 1162541.; 19: Recht LD, Philips JR, Eckman MR, Sarosi GA. Self-limited blastomycosis: a report of thirteen cases. Am Rev Respir Dis. 1979 Nov;120(5):1109-12. PubMed PMID: 507527.; 20: Dolan MJ, Cox RA. Production and characterization of a monoclonal antibody to the complement fixation antigen of Coccidioides immitis. Infect Immun. 1991 Jun;59(6):2175-80. PubMed PMID: 1709921; PubMed Central PMCID: PMC257983.
• PubChem Compound: 245869
• Last Modified: Nov 11 2021